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Compound of Interest

6-(Benzyloxy)-5-methoxy-1H-
Compound Name:
indole-2-carboxylic acid

Cat. No.: B043469

An In-depth Technical Guide to 6-(Benzyloxy)-5-methoxy-1H-indole-2-carboxylic acid

This document provides a comprehensive overview of the chemical and physical properties of
6-(Benzyloxy)-5-methoxy-1H-indole-2-carboxylic acid, tailored for researchers, scientists,
and professionals in the field of drug development. This compound is a derivative of the indole-
2-carboxylic acid scaffold, a structure of significant interest in medicinal chemistry.

Core Chemical Properties

6-(Benzyloxy)-5-methoxy-1H-indole-2-carboxylic acid is an organic compound useful in
synthetic chemistry.[1] Its fundamental properties are summarized below.
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Property Value Source
CAS Number 2495-92-3 [11[2][3]
Molecular Formula C17H15NOa [1][2]
Molecular Weight 297.31 g/mol [11[2]
Appearance Beige to Light Brown Solid [1]
6-(benzyloxy)-5-methoxy-1H-

IUPAC Name i ( Y1) . . g
indole-2-carboxylic acid
5-methoxy-6-phenylmethoxy-

Synonyms ] ] ] [1]
1H-indole-2-carboxylic acid
COclcc2cc(C(=0)0)

SMILES [1]
[NH]c2cc1OCclcecccl
INChI=1S/C17H15N0O4/c1-21-
15-8-12-7-14(17(19)20)18-

InChl 13(12)9-16(15)22-10-11-5-3-2-  [1]
4-6-11/h2-9,18H,10H2,1H3,

(H,19,20)
JMOOGCFXFNKYCS-
InChiKey [1]

UHFFFAOYSA-N

Spectroscopic Data

Detailed, publicly available spectroscopic data (NMR, IR, Mass Spectrometry) for 6-

(Benzyloxy)-5-methoxy-1H-indole-2-carboxylic acid is limited. Researchers are advised to

acquire analytical data upon synthesis or purchase. For reference, spectral information for

related indole carboxylic acid compounds can be found in various chemical databases.[4][5][6]

Biological Context and Potential Applications

Indole and its derivatives are recognized as a "privileged" scaffold in medicinal chemistry,

forming the core of many natural products and pharmaceutical agents.[7] The indole-2-

carboxylic acid moiety, in particular, is a key structural feature in compounds designed for

various therapeutic targets.
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While specific biological activity for 6-(Benzyloxy)-5-methoxy-1H-indole-2-carboxylic acid is
not extensively documented, the broader class of substituted indole-2-carboxylic acids has
shown significant potential:

o Neuroprotection: Related methoxy-indole-carboxylic acids, such as 5-methoxyindole-2-
carboxylic acid (MI2CA), have demonstrated potential neuroprotective properties in the
context of stroke, with evidence suggesting they can reduce ischemic area size and
decrease oxidative stress.[8][9]

o Enzyme Inhibition: Carboxylic acid functionality is often crucial for the inhibition of enzymes
like cytosolic phospholipase A2a (cPLA2a) and fatty acid amide hydrolase (FAAH), which are
targets for developing anti-inflammatory and analgesic drugs.[7]

o Antioxidant Activity: The number and position of hydroxyl and methoxy groups on aromatic
rings can significantly influence the antioxidative capacity of phenolic compounds.[10]

e Precursor for Bioactive Molecules: This compound serves as a valuable building block in
medicinal chemistry for creating more complex molecules with potential neurological or
antidepressant effects.[11] For instance, related structures have been used to synthesize
inhibitors of beta-amyloid (A3) aggregation, a key process in Alzheimer's disease.[12]

The diagram below illustrates a simplified, hypothetical signaling pathway where an indole-
derivative drug candidate might exert neuroprotective effects by inhibiting pro-inflammatory
enzyme activity.
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Caption: Hypothetical neuroprotective mechanism of an indole derivative.

Experimental Protocols

Detailed experimental procedures for the synthesis of 6-(Benzyloxy)-5-methoxy-1H-indole-2-

carboxylic acid are not widely published. However, a general synthetic route can be proposed

based on established methods for preparing indole-2-carboxylic acids, such as the Reissert
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indole synthesis or Fischer indole synthesis, followed by appropriate functional group
manipulations.

A common modern approach involves the condensation of a substituted nitrotoluene with
diethyl oxalate, followed by reductive cyclization.[13]

General Synthetic Workflow:

o Starting Material Preparation: Synthesis of a suitably substituted aniline or nitrotoluene
precursor. This would involve the benzylation of a hydroxyl group and methoxylation at the
desired positions of the aromatic ring.

 Indole Ring Formation: Cyclization to form the indole scaffold. For example, reacting the
precursor with an a-ketoester or a-halo ketone.

» Carboxylic Acid Installation: If not installed during cyclization, the carboxylic acid group can
be introduced at the C2 position via methods such as lithiation followed by quenching with
carbon dioxide.

 Purification: The crude product is typically purified using techniques like recrystallization or
column chromatography to yield the final compound.[14]

o Characterization: The structure and purity of the final product are confirmed using analytical
techniques such as NMR, Mass Spectrometry, and HPLC.

The following diagram outlines a generalized workflow for the synthesis and purification of a
target indole derivative.
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Caption: General workflow for chemical synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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